Cas no 799272-47-2 (Pyridinedicarboxylic acid, monoethyl ester)
799272-47-2 structure
Product Name:Pyridinedicarboxylic acid, monoethyl ester
CAS No:799272-47-2
MF:C9H8NO4
MW:194.164122581482
CID:531413
PubChem ID:71402451
Update Time:2025-04-19
Pyridinedicarboxylic acid, monoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pyridinedicarboxylic acid, monoethyl ester
- 2-ethoxycarbonylpyridine-3-carboxylate
- 799272-47-2
- 2-(Ethoxycarbonyl)pyridine-3-carboxylate
- DTXSID40823417
-
- Inchi: 1S/C9H9NO4/c1-2-14-9(13)7-6(8(11)12)4-3-5-10-7/h3-5H,2H2,1H3,(H,11,12)/p-1
- InChI Key: KAFMJARSFMQEPB-UHFFFAOYSA-M
- SMILES: O(C(C1C(C(=O)[O-])=CC=CN=1)=O)CC
Computed Properties
- Exact Mass: 194.04533274g/mol
- Monoisotopic Mass: 194.04533274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 79.3Ų
Pyridinedicarboxylic acid, monoethyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
799272-47-2 (Pyridinedicarboxylic acid, monoethyl ester) Related Products
- 136-45-8(MGK 326)
- 32413-08-4(Diethyl 2,3-quinolinedicarboxylate)
- 605-38-9(2,3-dimethyl pyridine-2,3-dicarboxylate)
- 17874-78-1(6-(ethoxycarbonyl)nicotinic Acid)
- 881-86-7(2,5-dimethyl pyridine-2,5-dicarboxylate)
- 2050-22-8(Diethyl pyridine-2,3-dicarboxylate)
- 5657-51-2(Furo3,4-BPyridin-5(7h)-One)
- 699-98-9(5H,7H-furo[3,4-b]pyridine-5,7-dione)
- 24195-07-1(2-(methoxycarbonyl)pyridine-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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